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Compound of Interest

Compound Name: 2-Butoxyethyl chloroacetate

CAS No.: 5330-17-6

Cat. No.: B1618674 Get Quote

Executive Summary
Do not treat this compound as a standard organic solvent. 2-Butoxyethyl chloroacetate (CAS

5330-17-6) presents a dual-hazard profile: it acts as both an alkylating agent (chloroacetate

moiety) and a glycol ether derivative.[1] Improper disposal or mixing with incompatible waste

streams (specifically aqueous bases) can trigger rapid hydrolysis, releasing Chloroacetic Acid

(highly toxic, corrosive) and 2-Butoxyethanol (hemolytic agent).[1]

Immediate Directive:

Segregation: Isolate from all caustic/basic waste streams immediately.

Disposal Path: High-Temperature Incineration with Flue Gas Scrubbing (Halogenated Waste

Stream).[1]

Container: Glass or High-Density Polyethylene (HDPE) only.[1]

Chemical Hazard Profile & Causality
To ensure safety, operators must understand the mechanism of toxicity.[1] This is not just a

solvent; it is a reactive intermediate.[1]
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The primary danger lies in the molecule's instability in the presence of moisture and bases.

Mechanism: Under basic conditions (pH > 8) or enzymatic action, the ester bond cleaves.[1]

Reaction:

[1]

Resulting Hazards:

Chloroacetic Acid (CAA): A metabolic poison that inhibits the tricarboxylic acid (TCA)

cycle. It is corrosive and readily absorbed through skin, potentially leading to systemic

organ failure.[1]

2-Butoxyethanol: A glycol ether known to cause hemolysis (red blood cell destruction) and

CNS depression.[1]

Quantitative Data Summary
Property Value Operational Implication

CAS Number 5330-17-6 Use for waste manifesting.[1]

Molecular Weight 194.66 g/mol
Heavy vapor; accumulates in

low areas.

Physical State Colorless Liquid Hard to visually detect spills.[1]

Flash Point ~98.9°C (Closed Cup)

Class IIIB Combustible. Low

fire risk, but supports

combustion.[1]

Reactivity Water/Base Sensitive
CRITICAL: Do not mix with

aqueous basic waste.

RCRA Status Characteristic/Unlisted

Likely D002 (Corrosive) if

hydrolyzed; treat as

Halogenated Organic.

Pre-Disposal Protocol: The Self-Validating System
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Trustworthiness Principle: A safe protocol must include checkpoints that verify safety before the

next step is taken.

Step 1: Waste Stream Characterization
Validation Check: Dip a pH strip into the waste container before adding this chemical.

If pH > 7: STOP. Do not add 2-Butoxyethyl chloroacetate.[1] Exothermic hydrolysis will

occur.[1]

If pH < 7: Proceed.

Step 2: Container Selection[1]
Approved: Amber Glass (prevents UV degradation), HDPE (High-Density Polyethylene).[1]

Prohibited: Metal cans (corrosion risk from potential HCl evolution), LDPE (permeation risk).

[1]

Step 3: Labeling Strategy
Labeling must be explicit to prevent downstream accidents at the incineration plant.

Standard Label: "Hazardous Waste - Halogenated Organic."[1]

Critical Addendum: "CONTAINS CHLOROACETATE ESTER.[1] DO NOT MIX WITH

BASES."

Disposal Decision Workflow (Visualization)
The following diagram outlines the logical decision-making process for handling this waste

stream.
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Waste Generation:
2-Butoxyethyl Chloroacetate

VALIDATION STEP:
Check Receiving Container pH

STOP: Exothermic Risk
Select New Container

pH > 7 (Basic)

Segregate into
Halogenated Waste Stream

pH < 7 (Acidic/Neutral)

Container Selection:
Glass or HDPE Only

Labeling:
'Halogenated Organic'

+ 'Acidic Reactive'

Final Disposal:
High-Temp Incineration

Click to download full resolution via product page

Figure 1: Decision tree for segregating and packaging 2-Butoxyethyl chloroacetate waste,

emphasizing the critical pH validation step to prevent accidental hydrolysis.
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In the event of a spill, speed is critical to prevent the ester from hydrolyzing into its more toxic

components.[1]

PPE Requirements[1][2][3]
Respiratory: Full-face respirator with Organic Vapor/Acid Gas (OV/AG) cartridges.[1]

Skin:Butyl Rubber or Viton gloves.[1]

Note: Standard Nitrile gloves provide insufficient protection against glycol ethers and

chlorinated esters for prolonged exposure.[1]

Body: Tyvek or chemically resistant apron.[1]

Step-by-Step Cleanup[1]
Isolate: Evacuate the immediate area (15-meter radius).

Contain: Use non-combustible absorbents (Vermiculite or Diatomaceous Earth).[1]

Avoid: Cellulose-based absorbents (reaction risk).[1]

Neutralize (Optional but Risky): Do not attempt to neutralize with base on the spill itself, as

this generates heat and fumes.[1] Absorb as is.

Decontaminate: Wash the surface with a soap/water solution after bulk removal.[1] Collect all

rinsate as hazardous waste.[1]

Spill Detected
Don PPE:

Butyl/Viton Gloves
OV/AG Respirator

Absorb:
Vermiculite/Sand

(NO CELLULOSE)

Collect as
Hazardous Waste

Decontaminate Surface
(Soap/Water)

Click to download full resolution via product page

Figure 2: Emergency response workflow emphasizing correct absorbent material and PPE

selection.
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RCRA Considerations (USA)
While 2-Butoxyethyl chloroacetate is not explicitly listed on the RCRA "P" or "U" lists by

name, it must be managed as a hazardous waste based on characteristics and composition.[1]

Characteristic Waste: If the waste has hydrolyzed, it may exhibit Corrosivity (D002).[1]

Halogenated Solvents: It generally falls under "Halogenated Organic" waste profiles used by

disposal vendors (e.g., Veolia, Clean Harbors).[1]

Incineration Specifications
The only acceptable final disposal method is High-Temperature Incineration.

Requirement: The incinerator must be equipped with a secondary combustion chamber and

a wet scrubber system.

Reasoning: Combustion releases Hydrogen Chloride (HCl) gas.[1] Without scrubbing, this

violates emission standards and damages equipment.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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